molecular formula C15H24N2O2 B2872568 (E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide CAS No. 2411332-86-8

(E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide

Cat. No. B2872568
CAS RN: 2411332-86-8
M. Wt: 264.369
InChI Key: NIFAAOQQRYUDHL-VOTSOKGWSA-N
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Description

(E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties and has been studied extensively to understand its mechanism of action and potential benefits.

Mechanism of Action

The mechanism of action of (E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide is not fully understood. However, studies have shown that this compound has the ability to inhibit certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that (E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory properties and can reduce the production of certain cytokines that are involved in inflammation. Additionally, this compound has been shown to have antioxidant properties and can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide in lab experiments include its unique properties and potential applications in the field of medicine. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise.

Future Directions

There are several future directions for the study of (E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide. These include further studies on the mechanism of action of this compound, as well as its potential applications in the treatment of various diseases. Additionally, future studies may focus on optimizing the synthesis of this compound and developing more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of (E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide involves the reaction of N-(4-bromobut-2-yn-1-yl)-N,N-dimethylamine with 4-hydroxytetrahydrofuran-2-one. This reaction is catalyzed by a palladium catalyst and yields the desired compound.

Scientific Research Applications

(E)-N-But-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide has been extensively studied in scientific research for its potential applications in the field of medicine. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

properties

IUPAC Name

(E)-N-but-3-ynyl-4-(dimethylamino)-N-(oxan-4-yl)but-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2O2/c1-4-5-11-17(14-8-12-19-13-9-14)15(18)7-6-10-16(2)3/h1,6-7,14H,5,8-13H2,2-3H3/b7-6+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIFAAOQQRYUDHL-VOTSOKGWSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CC=CC(=O)N(CCC#C)C1CCOCC1
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C/C=C/C(=O)N(CCC#C)C1CCOCC1
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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